Gold cation (1+)
Overview
Description
Gold, also known as gold ion or aurum, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Gold has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid.
Gold(1+) is a monoatomic monocation and an elemental gold.
properties
CAS RN |
20681-14-5 |
|---|---|
Molecular Formula |
Au+ |
Molecular Weight |
196.96657 g/mol |
IUPAC Name |
gold(1+) |
InChI |
InChI=1S/Au/q+1 |
InChI Key |
ZBKIUFWVEIBQRT-UHFFFAOYSA-N |
SMILES |
[Au+] |
Canonical SMILES |
[Au+] |
melting_point |
1064°C |
Other CAS RN |
20681-14-5 7440-57-5 |
physical_description |
Solid |
Origin of Product |
United States |
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